Cas no 2171536-15-3 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4,4-trimethylpentanamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4,4-trimethylpentanamidopentanoic acid
• CAS No: 2171536-15-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5844904
• PubChem ID: 165803799
• Update Time: 2025-10-29

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4,4-trimethylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4,4-trimethylpentanamidopentanoic acid
• 2171536-15-3
• EN300-1559775
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4,4-trimethylpentanamido]pentanoic acid

• Inchi： 1S/C28H36N2O5/c1-28(2,3)17-24(26(33)30(4)16-10-9-15-25(31)32)29-27(34)35-18-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,23-24H,9-10,15-18H2,1-4H3,(H,29,34)(H,31,32)
• InChI Key： CKZICNSLNXDDOA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCCCC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4,4-trimethylpentanamidopentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4,4-trimethylpentanamidopentanoic Acid (CAS No. 2171536-15-3)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4,4-trimethylpentanamidopentanoic acid (CAS No. 2171536-15-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name Fmoc-Lys(Me₃), is a protected lysine derivative that plays a crucial role in the synthesis of peptides and proteins. The unique structure of this compound, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and the trimethylated lysine side chain, makes it an invaluable tool in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, typically using piperidine. This property ensures that the amino group of the lysine residue remains protected during the synthesis process, preventing unwanted side reactions and ensuring the integrity of the peptide chain. The trimethylation of the lysine side chain further enhances the stability and solubility of the final product, making it particularly useful in the formulation of drugs that require high bioavailability.

Recent studies have highlighted the potential applications of Fmoc-Lys(Me₃) in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides containing this modified lysine residue exhibit enhanced cell-penetrating properties, allowing them to efficiently cross cell membranes and deliver therapeutic payloads directly to target cells. This finding has significant implications for the development of targeted drug delivery systems, particularly in cancer therapy and gene editing technologies.

In addition to its role in peptide synthesis, Fmoc-Lys(Me₃) has also been explored for its potential in protein engineering. Researchers at the University of California, San Francisco, have used this compound to create novel protein constructs with enhanced stability and functionality. By incorporating Fmoc-Lys(Me₃) into protein sequences, they were able to design enzymes with improved catalytic efficiency and thermal stability, which could have far-reaching applications in biotechnology and industrial processes.

The synthetic route for producing Fmoc-Lys(Me₃) involves several well-defined steps. Initially, L-lysine is reacted with methyl iodide to form the trimethylated derivative. This intermediate is then protected with Fmoc chloride under basic conditions to yield the final product. The purity and quality of Fmoc-Lys(Me₃) are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used techniques to ensure that the compound meets stringent purity standards.

The safety profile of Fmoc-Lys(Me₃) is another important consideration for its use in pharmaceutical research. While Fmoc derivatives are generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling, and work should be conducted in a well-ventilated fume hood.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4,4-trimethylpentanamidopentanoic acid (CAS No. 2171536-15-3) is a versatile and powerful tool in modern medicinal chemistry and pharmaceutical research. Its unique properties make it an essential component in the synthesis of peptides and proteins with enhanced stability and functionality. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in advancing therapeutic strategies and biotechnological innovations.